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Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of the chemical formula
C3H4Br2. The document is structured to be a valuable resource for researchers, scientists, and
professionals in drug development, offering detailed information on the nomenclature, physical
and chemical properties, synthesis protocols, and relevant applications of these compounds.

Introduction to C3H4Br2 Isomers

The molecular formula C3H4Br2 represents a series of structural isomers, including both
acyclic (dibromopropenes) and cyclic (dibromocyclopropanes) compounds. These isomers
exhibit distinct physical and chemical properties, making them unique in their applications as
synthetic building blocks and research chemicals. Understanding the specific characteristics of
each isomer is crucial for their effective use in laboratory and industrial settings.

Acyclic Isomers: Dibromopropenes

The open-chain isomers of C3H4Br2 are derivatives of propene. The position of the bromine
atoms and the double bond defines the specific isomer.

1,1-Dibromopropene

IUPAC Name: 1,1-dibromoprop-1-ene[1]

Synonyms: 1,1-Dibromo-1-propene[1]
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Property Value Reference
CAS Number 13195-80-7 [1]
Molecular Weight 199.87 g/mol [1]

Boiling Point 127.2 °C at 760 mmHg

Density 2.042 g/cm3

Refractive Index 1.553

Experimental Protocol: Synthesis of 1,1-Dibromopropene

A common method for the synthesis of 1,1-dibromopropenes is through the Wittig reaction or a
Wittig-like olefination. One approach involves the reaction of a phosphorus ylide with an
appropriate carbonyl compound. An alternative synthesis involves a two-step process starting
from propene:

e Bromination of Propene: Propene is first brominated to form 1,2-dibromopropane.

o Dehydrobromination: The resulting 1,2-dibromopropane undergoes elimination of two
molecules of HBr using a strong base, such as sodium amide in excess, to yield propyne.

« Hydrobromination of Propyne: Propyne is then treated with two equivalents of HBr, often in
the presence of peroxides to direct the anti-Markovnikov addition, to yield 1,1-
dibromopropane.

1,2-Dibromopropene

IUPAC Name: 1,2-dibromoprop-1-ene

Synonyms: (1E)-1,2-dibromoprop-1-ene[2]
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Property Value Reference
CAS Number 26391-16-2

Molecular Weight 199.87 g/mol [2]

Boiling Point 139-143 °C [3]

Density 1.937 g/mL at 25 °C [3]
Refractive Index 1.519 [3]

Experimental Protocol: Synthesis of 1,2-Dibromopropene from Propene

This synthesis is typically achieved through the electrophilic addition of bromine to propene in a

suitable solvent like tetrachloromethane.

o Dissolve propene in cold tetrachloromethane.

e Slowly add a solution of bromine in tetrachloromethane to the propene solution. The reaction

is an anti-addition of bromine across the double bond.

o The disappearance of the bromine color indicates the completion of the reaction.

e The solvent is removed under reduced pressure to yield 1,2-dibromopropane, which can be

further reacted to produce 1,2-dibromopropene through elimination reactions.

1,3-Dibromopropene

IUPAC Name: 1,3-dibromoprop-1-ene[4]

Synonyms: 1,3-dibromo-prop-1-ene[4]

This isomer exists as a mixture of cis and trans (E/Z) isomers.
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Property Value Reference

627-15-6 (mixture of cis and
CAS Number

trans)
Molecular Weight 199.87 g/mol [5]
Boiling Point 155-156 °C [6]
Density 2 g/mL at 25 °C [6]
Refractive Index 1.5573 (20 °C) [6]

Experimental Protocol: Synthesis of 1,3-Dibromopropene

A common laboratory synthesis involves the dehydrobromination of 1,2,3-tribromopropane.
2,3-Dibromopropene

IUPAC Name: 2,3-dibromoprop-1-ene

Synonyms: 2,3-Dibromopropylene, 2-Bromoallyl bromide

Property Value Reference
CAS Number 513-31-5 [7]
Molecular Weight 199.87 g/mol [7]

Boiling Point 42-44 °C at 17 mmHg

Density 2.045 g/mL at 25 °C

Refractive Index 1.544 (20 °C)

Experimental Protocol: Synthesis from 1,2,3-Tribromopropane
This procedure involves the dehydrobromination of 1,2,3-tribromopropane using a strong base.

o Reaction Setup: In a round-bottomed flask equipped with a distillation apparatus, combine
1,2,3-tribromopropane and a small amount of water.
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» Base Addition: Add solid sodium hydroxide to the flask with shaking.

« Distillation: Heat the mixture to initiate an exothermic reaction and distill the product as it
forms. The distillate will contain 2,3-dibromopropene and unreacted starting material.

 Purification: Wash the distillate with water, dry the organic layer, and purify by fractional
distillation under reduced pressure.

Biological Activity: Mutagenicity

2,3-Dibromopropene has been identified as a mutagen and is used in mutagenicity testing of
halogenated hydrocarbons in bacteria, such as Salmonella typhimurium strain TA100.[7][8][9]
This property is of significant interest to drug development professionals for assessing the
genotoxic potential of new chemical entities.

Cyclic Isomers: Dibromocyclopropanes

The cyclic isomers of C3H4Br2 are derivatives of cyclopropane. These strained ring systems
are of particular interest in medicinal chemistry due to their unique conformational properties.

1,1-Dibromocyclopropane

IUPAC Name: 1,1-dibromocyclopropane[10]

Property Value Reference
CAS Number 7315-44-8
Molecular Weight 199.87 g/mol [4]

Experimental Protocol: Synthesis of 1,1-Dibromocyclopropane

The synthesis of 1,1-dibromocyclopropane is typically achieved through the addition of
dibromocarbene to an alkene.

1,2-Dibromocyclopropane

IUPAC Name: 1,2-dibromocyclopropane[1][10]
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This isomer exists as cis and trans stereoisomers.

Property Value Reference
CAS Number 19533-50-7 [1]
Molecular Weight 199.87 g/mol [1]

Experimental Protocol: Synthesis of 1,2-Dibromocyclopropane

Similar to its 1,1-isomer, 1,2-dibromocyclopropane can be synthesized via the cycloaddition of
dibromocarbene to an alkene.

Applications in Drug Development

Cyclopropane rings are valuable structural motifs in medicinal chemistry.[11] They can impart
conformational rigidity, improve metabolic stability, and enhance binding affinity to biological
targets. Dibromocyclopropanes serve as versatile precursors for the synthesis of more complex
cyclopropane-containing molecules for drug discovery.[12]

Visualizations
Synthesis Workflow: 2,3-Dibromopropene
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A simplified workflow for the synthesis of 2,3-dibromopropene.

Mutagenicity Testing: The Ames Test
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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